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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215 Get Quote

Essential Safety and Handling Guide for
Relamorelin TFA
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Relamorelin

trifluoroacetate (TFA). The following procedures and recommendations are designed to ensure

the safety of laboratory personnel and to maintain the integrity of the product. Relamorelin is a

potent synthetic pentapeptide ghrelin analogue, and as with many biologically active peptides,

it requires careful handling to minimize occupational exposure.

Hazard Identification and Classification
Relamorelin TFA is classified with the following hazards according to available Safety Data

Sheets (SDS):

Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Respiratory Tract Irritation: May cause respiratory irritation.
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Due to its high potency as a ghrelin receptor agonist, Relamorelin TFA should be handled as a

potent pharmaceutical compound.

Quantitative Data Summary
While a specific Occupational Exposure Limit (OEL) has not been established for Relamorelin
TFA, an Occupational Exposure Band (OEB) can be assigned based on its characteristics as a

potent peptide. For novel peptides with limited toxicological data, a conservative approach is

recommended.

Parameter Value/Band
Notes and
Recommendations

Chemical Formula C₄₅H₅₁F₃N₈O₇S

Molecular Weight 905.00 g/mol

CAS Number 2863659-22-5

Recommended Occupational

Exposure Band (OEB)
OEB 4

1-10 µg/m³ (8-hour TWA). This

is a default assignment for a

potent compound with a novel

mechanism of action where

limited toxicological data is

available.[1] This necessitates

the use of containment

strategies.

Trifluoroacetic Acid (TFA)

Toxicity
Low

While the peptide itself is

potent, the TFA salt is of lower

toxicological concern.

However, TFA is a strong acid

and can cause skin and eye

irritation.[2][3]
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Based on the OEB 4 classification, the following engineering controls and PPE are mandatory

to minimize exposure.

Engineering Controls
Primary Containment: All handling of powdered (lyophilized) Relamorelin TFA, including

weighing and reconstituting, must be performed in a containment device such as a ventilated

laminar flow enclosure, a fume hood with HEPA filtration, or a glove box.

Ventilation: The laboratory should have a single-pass air system (no air recirculation) with

adequate air changes per hour.

Access Control: Access to areas where Relamorelin TFA is handled should be restricted to

trained personnel.
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PPE Item Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact. Change

gloves immediately if

contaminated.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects eyes from dust

particles and splashes.

Lab Coat
Disposable, back-fastening lab

coat or suit.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) may be

required for certain operations,

such as cleaning up spills or

when primary containment is

not available. A risk

assessment should be

performed.

Prevents inhalation of the

powdered peptide.

Face Shield
Recommended when there is

a risk of splashes.

Provides an additional layer of

protection for the face.

Diagram of PPE Selection Workflow
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PPE Selection Workflow for Relamorelin TFA

Hazard and Risk Assessment

Control Strategy

Mandatory PPE

Safe Handling Procedure

Identify Compound:
Relamorelin TFA

Review SDS and Literature

Assign Occupational
Exposure Band (OEB 4)

Implement Engineering Controls
(e.g., Fume Hood, Glove Box)

Select Personal Protective Equipment (PPE)

Primary barrier

Double Nitrile Gloves Safety Goggles/Glasses Disposable Lab Coat Respiratory Protection
(As per risk assessment)

Follow Standard
Operating Procedures
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Disposal Workflow for Relamorelin TFA Contaminated Waste

Waste Generation

Waste Segregation

Containment

Final Disposal

Identify Contaminated Materials
(PPE, Vials, Solutions)

Solid Waste Liquid Waste

Place in Labeled, Sealed
Hazardous Waste Container

Place in Labeled, Sealed
Hazardous Waste Container

(Segregate from bases)

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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